Cas no 1368048-13-8 (4-Bromo-3-ethylbenzo[d]isoxazole)

• Product Name: 4-Bromo-3-ethylbenzo[d]isoxazole
• CAS No: 1368048-13-8
• MF: C₉H₈BrNO
• MW: 226.06992149353
• CID: 5743316
• PubChem ID: 82391553
• Update Time: 2023-11-10

4-Bromo-3-ethylbenzo[d]isoxazole Chemical and Physical Properties

Names and Identifiers

• 1368048-13-8
• 4-Bromo-3-ethylbenzo[d]isoxazole

• Inchi： 1S/C9H8BrNO/c1-2-7-9-6(10)4-3-5-8(9)12-11-7/h3-5H,2H2,1H3
• InChI Key： HYZOIDNWSPAJOQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C(CC)=NO2

Computed Properties

• Exact Mass: 224.97893g/mol
• Monoisotopic Mass: 224.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų